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Compound of Interest

Compound Name:
8-Acetyl-6-(benzyloxy)-2H-

benzo[b][1,4]oxazin-3(4H)-one

Cat. No.: B057953 Get Quote

An In-depth Technical Guide to 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one, a key

intermediate in the synthesis of pharmacologically active compounds.

Quantitative Data Summary
The key quantitative data for 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one are

summarized in the table below for easy reference and comparison.

Property Value Source

Molecular Weight 297.31 g/mol [1][2][3]

Molecular Formula C₁₇H₁₅NO₄ [1][3]

CAS Number 869478-09-1 [1][2]

Purity 97% to >99% (HPLC) [1][2]

MDL Number MFCD24038851 [1][2]
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Synthesis and Experimental Protocols
8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is a crucial intermediate in the synthesis

of Olodaterol, a long-acting β2-adrenoceptor agonist used for its 24-hour bronchodilatory

effects.[1]

General Synthesis Protocol
The synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is achieved through the

reaction of 1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone with chloroacetyl chloride.[1]

Materials:

1-(3-amino-5-benzyloxy-2-hydroxyphenyl)ethanone (233 mmol)

Chloroacetyl chloride (258 mmol)

Potassium carbonate (506 mmol)

Ice bath

Reaction flask and stirrer

Reflux apparatus

Procedure:

A mixture of 60.0 g (233 mmol) of 1-(3-amino-5-benzyloxy-2-hydroxyphenyl)ethanone and

70.0 g (506 mmol) of potassium carbonate is prepared in a suitable reaction flask.

The flask is cooled in an ice bath.

21.0 mL (258 mmol) of chloroacetyl chloride is added dropwise to the cooled mixture with

stirring.

After the addition is complete, the reaction mixture is stirred at room temperature overnight.

The mixture is then heated to reflux temperature and stirred for an additional 6 hours.[1]
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Starting Materials

Reaction Steps Final Product

1-(3-amino-5-(benzyloxy)-
2-hydroxyphenyl)ethanone

1. Mix Reactants

Chloroacetyl Chloride

3. Add Chloroacetyl Chloride
(dropwise)Potassium Carbonate 2. Cool in Ice Bath 4. Stir Overnight

(Room Temperature)
5. Heat to Reflux

(6 hours)
8-Acetyl-6-(benzyloxy)-2H-
benzo[b]oxazin-3(4H)-one

Click to download full resolution via product page

Synthesis workflow for 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one.

Role in Drug Development and Biological
Significance
While specific biological activities of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one itself

are not extensively documented in the provided results, its parent structure, 2H-benzo[b][1]

[4]oxazin-3(4H)-one, is a core component in many biologically active compounds.[5][6]

Derivatives of this scaffold have shown a range of activities, including:

Platelet Aggregation Inhibition: Certain derivatives have been synthesized and tested for

their ability to inhibit ADP-induced platelet aggregation.[4]

Anti-inflammatory Properties: Modifications of the benzoxazinone structure have been

explored for their anti-inflammatory effects in microglial cells.[5]

Antibacterial and Antifungal Activity: The benzoxazinone core is present in compounds with

demonstrated antibacterial and antifungal properties.[7][8][9]
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Neurodegenerative Disease Research: This chemical scaffold is utilized in the development

of potential treatments for conditions like Alzheimer's disease by targeting enzymes such as

acetylcholinesterase.[5]

The primary documented role of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is as a

synthetic intermediate.

Key Intermediate

Target Compound Potential Therapeutic Areas for Derivatives

8-Acetyl-6-(benzyloxy)-2H-
benzo[b]oxazin-3(4H)-one
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 Leads to Synthesis of 
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Relationship of the intermediate to the final product and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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